Cas no 2138554-88-6 (2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride)

• Product Name: 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride
• CAS No: 2138554-88-6
• MF: C₉H₁₇ClO₅S
• MW: 272.746281385422
• CID: 5807239
• PubChem ID: 165872353
• Update Time: 2025-06-08

2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride
• EN300-1145097
• 2138554-88-6
• 2-[2-(2-cyclopropoxyethoxy)ethoxy]ethane-1-sulfonyl chloride

• Inchi： 1S/C9H17ClO5S/c10-16(11,12)8-7-14-4-3-13-5-6-15-9-1-2-9/h9H,1-8H2
• InChI Key： ZYOKABRZYCWHQU-UHFFFAOYSA-N
• SMILES： ClS(CCOCCOCCOC1CC1)(=O)=O

Computed Properties

• Exact Mass: 272.0485225g/mol
• Monoisotopic Mass: 272.0485225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride

Introduction to 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride (CAS No. 2138554-88-6)

2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride, with the CAS number 2138554-88-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound belongs to the class of sulfonyl chlorides, which are known for their reactivity and utility in synthetic chemistry.

The molecular structure of 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride is characterized by a sulfonyl chloride functional group attached to a complex ether chain. The presence of the cyclopropoxy and ethoxy groups imparts specific reactivity and solubility properties, making it a valuable intermediate in the synthesis of more complex molecules. The compound's molecular formula is C₁₀H₁₉ClO₅S, and its molecular weight is approximately 300.77 g/mol.

In the context of pharmaceutical research, 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride has been explored for its potential as a building block in the development of novel drugs. Sulfonyl chlorides are known for their ability to form stable sulfonamides upon reaction with amines, which can be crucial in the design of biologically active compounds. Recent studies have highlighted the importance of functionalized ethers in enhancing the pharmacological properties of drug candidates, such as improving solubility, bioavailability, and metabolic stability.

A notable application of 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The ether and sulfonyl functionalities in this compound can be strategically utilized to create prodrugs with enhanced pharmacokinetic profiles. For instance, researchers have demonstrated that incorporating this compound into prodrug designs can lead to improved oral bioavailability and reduced toxicity.

In addition to its pharmaceutical applications, 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride has found utility in materials science. The compound's reactivity and structural complexity make it suitable for use in the synthesis of polymers and other advanced materials. Polymers derived from this compound can exhibit unique properties such as enhanced thermal stability, mechanical strength, and chemical resistance, which are desirable in various industrial applications.

The synthesis of 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride typically involves multi-step reactions, starting from readily available starting materials. Key steps include the formation of the ether chain through sequential alkylation reactions and the introduction of the sulfonyl chloride group via sulfonation followed by chlorination. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, reducing waste and improving yield.

Safety considerations are paramount when handling 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride. As with many sulfonyl chlorides, it is important to take appropriate precautions due to its reactivity and potential irritant properties. Researchers and laboratory personnel should use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation should be ensured to minimize exposure to vapors.

The environmental impact of chemicals like 2-2-(2-cyclopropoxyethoxy)ethoxyethane-1-sulfonyl chloride is also an important consideration. Efforts are being made to develop greener synthetic processes that reduce the environmental footprint of chemical production. This includes using catalysts that minimize by-products and designing reactions that can be carried out under milder conditions.

In conclusion, 2-2-(2-cyclopropoxyeth oxy) eth oxy eth ane - 1 - sul fony l ch lor ide (CAS No . 2138554 - 88 - 6) strong > is a multifaceted compound with significant potential in pharmaceutical development, materials science, and synthetic chemistry. Its unique combination of functional groups offers a wide range of applications, from drug design to advanced material synthesis. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its importance in various scientific disciplines.